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Compound of Interest

Compound Name: Alkyne-PEG4-maleimide

Cat. No.: B610245 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Alkyne-PEG4-maleimide is a heterobifunctional linker that has become an indispensable tool

in the field of bioconjugation and drug development.[1][2] Its unique molecular architecture,

featuring a terminal alkyne, a maleimide group, and a flexible polyethylene glycol (PEG)

spacer, enables a versatile and controlled approach to covalently linking molecules.[3][4] This

linker is particularly pivotal in the construction of complex biomolecular structures like antibody-

drug conjugates (ADCs), facilitating the targeted delivery of therapeutic agents.[5]

The maleimide group offers high reactivity and selectivity towards sulfhydryl (thiol) groups

found in cysteine residues of proteins and peptides.[1][6] This allows for site-specific

modification, which is crucial for preserving the biological activity of the protein. The terminal

alkyne serves as a handle for "click chemistry," most notably the highly efficient and specific

copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC).[1][3] This reaction enables the

attachment of a second molecule, such as a drug or an imaging agent, that has been

functionalized with an azide group.[1] The PEG4 spacer enhances the hydrophilicity of the

resulting conjugate, improving solubility, reducing aggregation, and providing a flexible linkage

that minimizes steric hindrance.[3][4][7]
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The unique properties of Alkyne-PEG4-maleimide lend it to a variety of applications in

research and drug development:

Antibody-Drug Conjugates (ADCs): This is a primary application where the linker is used to

attach potent cytotoxic drugs to monoclonal antibodies, enabling targeted delivery to cancer

cells.[1][5]

Protein Labeling: Researchers utilize this linker to attach fluorescent dyes, biotin, or other

reporter molecules to proteins for use in imaging and diagnostic assays.[1]

Drug Delivery Systems: The linker can be employed to construct sophisticated drug delivery

systems by conjugating drugs to targeting ligands or polymers.[1][8]

Vaccine Development: It is being explored in vaccine formulations to enhance immune

responses by effectively conjugating antigens.[1]

Polymer Chemistry: This compound is used in the synthesis of functionalized polymers for

applications like hydrogels in tissue engineering.[1]

Quantitative Data Presentation
The efficiency and kinetics of the reactions involving Alkyne-PEG4-maleimide are critical for

successful bioconjugation. The following tables summarize key quantitative data from relevant

studies.
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Parameter Value Conditions Biomolecule Reference

Thiol-Maleimide

Reaction

Parameters

Conjugation

Efficiency
84 ± 4%

30 min, room

temperature, 10

mM HEPES pH

7.0, 2:1

maleimide:thiol

ratio

cyclic peptide

cRGDfK
[1]

Conjugation

Efficiency
58 ± 12%

2 h, room

temperature,

PBS pH 7.4, 5:1

maleimide:protei

n ratio

11A4 nanobody [1]

Reaction Rate

(Thiol-Maleimide)

~1000x faster

than with amines
pH 7.0 General [1]

Parameter Value Conditions Reference

Copper-Catalyzed

Azide-Alkyne

Cycloaddition

(CuAAC) Parameters

Rate Acceleration

(CuAAC)
10⁷ to 10⁸ fold

Compared to

uncatalyzed reaction
[1]

Optimal pH Range

(CuAAC)
4 - 12 Aqueous conditions [1]

Experimental Workflows and Signaling Pathways
The following diagrams illustrate the key experimental workflows and reaction mechanisms

involved in the use of Alkyne-PEG4-maleimide.
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Step 1: Thiol-Maleimide Conjugation

Step 2: Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)

Protein with Cysteine (-SH)

pH 6.5-7.5

Alkyne-PEG4-Maleimide

Alkyne-Labeled Protein

Azide-Functionalized Molecule
(e.g., Drug, Dye)

Cu(I) Catalyst
(e.g., CuSO4/Sodium Ascorbate)

Final Bioconjugate

Click to download full resolution via product page

Bioconjugation workflow using Alkyne-PEG4-Maleimide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b610245?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b610245?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

